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Compound of Interest

Compound Name: Alamifovir PM

Cat. No.: B14764914

Get Quote

Introduction & Chemical Context
Alamifovir (Code: LB80380, MCC-478) is an acyclic nucleoside phosphonate (ANP) prodrug

designed to treat Hepatitis B Virus (HBV). It functions by inhibiting viral DNA priming and

packaging.

Alamifovir PM (CAS: 2986319-14-4) is a critical reference standard often used as an impurity

marker or synthetic intermediate. Structurally, it is the hydroxyethyl precursor (or degradation

product) lacking the phosphonate ester moiety found in the active prodrug.

Alamifovir (Prodrug): Contains labile bis(2,2,2-trifluoroethyl) phosphonate ester groups.

These are highly sensitive to hydrolytic cleavage.

Alamifovir PM (Reference Standard): Contains a primary alcohol and a thioether linkage.

While it lacks the labile phosphonate esters, the sulfur atom introduces susceptibility to

oxidative degradation.

Critical Stability Risks:

Hydrolysis (Alamifovir): Moisture-induced cleavage of the trifluoroethyl esters.
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Oxidation (Both): The thioether group (sulfur) is prone to oxidation to sulfoxides/sulfones.

Hygroscopicity: Both compounds can absorb atmospheric moisture, altering weighing

accuracy and accelerating degradation.

Chemical Stability Profile
Feature Alamifovir (Prodrug)

Alamifovir PM (Reference

Standard)

CAS Number 252262-42-9 2986319-14-4

Formula C₁₉H₂₀F₆N₅O₅PS C₁₄H₁₅N₅O₂S

Molecular Weight 591.49 g/mol 317.37 g/mol

Critical Moiety
Phosphonate Ester (Hydrolysis

prone)

Thioether (Oxidation prone),

Alcohol

Primary Risk Hydrolysis (Moisture) Oxidation (Air/Light)

Storage Temp
-20°C (Long term: -80°C

recommended)
-20°C

Solubility DMSO, Methanol DMSO, DMF (Low in water)

Protocol 1: Receipt and Initial Verification
Objective: Ensure the cold chain was maintained and verify the identity of the "PM" variant

before storage.

Visual Inspection:

Upon arrival, inspect the shipping container for dry ice integrity. If the pack is thawed,

quarantine the material immediately.

Alamifovir PM should appear as a white to off-white solid. Any yellow discoloration

suggests oxidative degradation of the sulfur moiety.

Equilibration:
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Do not open the vial immediately. Allow the sealed container to equilibrate to room

temperature (approx. 30–45 minutes) inside a desiccator.

Causality: Opening a cold vial in humid air causes immediate condensation on the

hygroscopic solid, initiating hydrolysis (for Alamifovir) or clumping (for PM).

CoA Verification:

Verify the CAS number.[1][2][3][4][5] Ensure you have Alamifovir PM (2986319-14-4) and

not the parent phosphonic acid or the dipivoxil derivative (Besifovir).

Protocol 2: Storage and Handling
Objective: Minimize exposure to the three degradation vectors: Moisture, Oxygen, and Light.

A. Storage Conditions
Temperature: Store at -20°C or below. For archiving (>1 year), -80°C is preferred for the

prodrug (Alamifovir) to arrest ester hydrolysis.

Atmosphere: Store under an inert atmosphere (Argon or Nitrogen).

Container: Amber glass vials with Teflon-lined screw caps.

Why Amber? To protect the photosensitive purine and thioether moieties.

Why Teflon? To prevent leaching of plasticizers which can interfere with HPLC impurity

profiling.

B. Handling Workflow (Glove Box/Desiccator)
Perform all weighing operations in a low-humidity environment (<30% RH).

Use anti-static weighing boats. Nucleoside analogs are often static-prone, leading to mass

loss during transfer.

Re-sealing: If the vial is not single-use, purge the headspace with dry Nitrogen or Argon

before re-sealing. Wrap the cap with Parafilm to ensure a moisture barrier.
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Protocol 3: Reconstitution and Solution Stability
Objective: Prepare stock solutions that maintain titer for analytical use.

Solvent Selection
Preferred:DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).

Reason: High solubility (>50 mg/mL) and lack of hydrolytic activity.

Avoid: Protophilic solvents (e.g., unbuffered water) for long-term storage of Alamifovir, as

acidic/basic pH accelerates ester hydrolysis.

Stock Solution Preparation
Weighing: Weigh accurately using a semi-micro balance (5-digit).

Dissolution: Add DMSO. Vortex gently. Avoid sonication if possible, as heat can degrade the

thioether.

Aliquoting: Divide stock solution into single-use aliquots (e.g., 50 µL).

Critical:Do not freeze-thaw stock solutions. Repeated cycles promote precipitation and

hydrolysis.

Storage of Solution: Store aliquots at -80°C. Stable for 6 months.

Protocol 4: Self-Validating Stability Monitoring
Objective: Confirm the integrity of the standard before critical assays.

Method: HPLC-UV (High-Performance Liquid Chromatography)

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 3.5 µm.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.
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Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 260 nm.

Acceptance Criteria:

Purity: ≥ 98.0% (Area %).

Impurity Flag:

For Alamifovir: Appearance of a peak at RRT ~0.8 (Mono-ester) or RRT ~0.4 (Parent Acid)

indicates hydrolysis.

For Alamifovir PM: Appearance of earlier eluting peaks often indicates oxidation

(Sulfoxide formation).

Visualizations
Figure 1: Structural Relationship and Degradation
Pathways
This diagram illustrates the relationship between the Prodrug (Alamifovir), the Reference

Standard (PM), and their degradation routes.
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Caption: Structural relationship between Alamifovir and Alamifovir PM, highlighting specific

degradation risks (Hydrolysis vs. Oxidation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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